![molecular formula C13H15N3OS B7463786 N-(2,6-dimethylphenyl)-2-(2-imino-1,3-thiazol-3-yl)acetamide](/img/structure/B7463786.png)
N-(2,6-dimethylphenyl)-2-(2-imino-1,3-thiazol-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,6-dimethylphenyl)-2-(2-imino-1,3-thiazol-3-yl)acetamide is a chemical compound with potential applications in scientific research. This molecule is of interest to researchers due to its unique structure and potential for use in various fields of study.
Scientific Research Applications
N-(2,6-dimethylphenyl)-2-(2-imino-1,3-thiazol-3-yl)acetamide has been shown to have potential applications in scientific research. It has been studied as a potential inhibitor of protein kinase CK2, which is involved in various cellular processes including cell growth and differentiation. Additionally, this molecule has been investigated for its potential as a fluorescent probe for imaging of biological systems.
Mechanism of Action
The mechanism of action for N-(2,6-dimethylphenyl)-2-(2-imino-1,3-thiazol-3-yl)acetamide involves binding to the active site of protein kinase CK2 and inhibiting its activity. This results in downstream effects on various cellular processes that are regulated by CK2.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have potential as a fluorescent probe for imaging of biological systems, which could have applications in various fields such as neuroscience and cancer research.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2,6-dimethylphenyl)-2-(2-imino-1,3-thiazol-3-yl)acetamide in lab experiments is its potential as a fluorescent probe for imaging of biological systems. However, limitations include its potential toxicity and the need for further studies to fully understand its biochemical and physiological effects.
Future Directions
There are several future directions for research involving N-(2,6-dimethylphenyl)-2-(2-imino-1,3-thiazol-3-yl)acetamide. One potential area of study is its use as a potential inhibitor of protein kinase CK2 in cancer therapy. Additionally, further studies are needed to fully understand its potential as a fluorescent probe for imaging of biological systems and its potential applications in various fields of study.
Synthesis Methods
The synthesis method for N-(2,6-dimethylphenyl)-2-(2-imino-1,3-thiazol-3-yl)acetamide involves the reaction of 2-aminothiazole with 2,6-dimethylbenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with acetic anhydride to form the final compound.
properties
IUPAC Name |
N-(2,6-dimethylphenyl)-2-(2-imino-1,3-thiazol-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3OS/c1-9-4-3-5-10(2)12(9)15-11(17)8-16-6-7-18-13(16)14/h3-7,14H,8H2,1-2H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCHCPXUNAGYNAV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)CN2C=CSC2=N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.